Cas no 637749-24-7 (3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate)

3-(4-Methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate is a synthetic chromene derivative with potential applications in medicinal chemistry and material science. Its structure combines a chromen-4-one core with morpholine and methoxyphenoxy substituents, offering unique electronic and steric properties. The compound may exhibit biological activity due to the presence of the chromene scaffold, which is known for its pharmacological relevance. The morpholine carboxylate moiety enhances solubility and bioavailability, while the methoxyphenoxy group could contribute to selective binding interactions. This molecule is of interest for further research in drug development, particularly as a scaffold for kinase inhibitors or antimicrobial agents. Its well-defined synthetic pathway allows for scalable production and structural modifications.

3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate structure

637749-24-7 structure

Product Name:3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate

CAS No:637749-24-7

MF:C₂₁H₁₉NO₇

MW:397.378066301346

CID:5554613

Update Time:2025-06-23

3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate
- Inchi： 1S/C21H19NO7/c1-25-14-2-4-15(5-3-14)28-19-13-27-18-12-16(6-7-17(18)20(19)23)29-21(24)22-8-10-26-11-9-22/h2-7,12-13H,8-11H2,1H3
- InChI Key： MDWCCDRLTGTVGC-UHFFFAOYSA-N
- SMILES： N1(C(OC2=CC=C3C(=C2)OC=C(OC2=CC=C(OC)C=C2)C3=O)=O)CCOCC1

3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3139-1411-2μmol	3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate	637749-24-7	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F3139-1411-5μmol	3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate	637749-24-7	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F3139-1411-10μmol	3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate	637749-24-7	90%+	10μl	$69.0	2023-07-05
Life Chemicals	F3139-1411-20μmol	3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate	637749-24-7	90%+	20μl	$79.0	2023-07-05
Life Chemicals	F3139-1411-1mg	3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate	637749-24-7	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F3139-1411-2mg	3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate	637749-24-7	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F3139-1411-3mg	3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate	637749-24-7	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F3139-1411-4mg	3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate	637749-24-7	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F3139-1411-5mg	3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate	637749-24-7	90%+	5mg	$69.0	2023-07-05
Life Chemicals	F3139-1411-10mg	3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate	637749-24-7	90%+	10mg	$79.0	2023-07-05

3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

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Additional information on 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate

3-(4-Methoxyphenoxy)-4-Oxo-4H-Chromen-7-Yl Morpholine-4-Carboxylate: A Comprehensive Overview

The compound with CAS No. 637749-24-7, known as 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology, material science, and environmental chemistry. This compound is characterized by its complex structure, which includes a chromen ring system, a morpholine moiety, and a methoxyphenoxy substituent. These structural features contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a drug candidate in the treatment of various diseases. Researchers have explored its antioxidant properties, which make it a promising agent in combating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, the compound has shown anti-inflammatory effects, further underscoring its therapeutic potential.

The synthesis of 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the chromen ring system, followed by the introduction of the morpholine group and the methoxyphenoxy substituent. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the final product, ensuring its structural integrity.

In terms of applications, this compound has been investigated for its role in drug delivery systems. Its ability to form stable complexes with other molecules makes it an ideal candidate for encapsulating therapeutic agents, thereby improving their bioavailability and reducing side effects. Furthermore, the compound's photostability has been leveraged in the development of advanced materials for optical devices and sensors.

Environmental scientists have also taken interest in this compound due to its biodegradability and low toxicity profile. Studies have shown that it can be effectively degraded by microorganisms under controlled conditions, making it a safer alternative to traditional chemicals in various industrial processes. This has led to its consideration in green chemistry initiatives aimed at reducing environmental impact.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its interaction with key biological targets, such as enzymes and receptors, paving the way for the design of more effective drug molecules. The integration of experimental and computational approaches has significantly enhanced our understanding of the compound's behavior at both molecular and macroscopic levels.

In conclusion, 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate (CAS No. 637749-24-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with its favorable biological and environmental properties, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing modern science and technology.